1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one

Core Science & Biosynthesis

In Silico Analysis of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one: A Technical Guide to Computational Drug Discovery

Abstract

This technical guide provides a comprehensive, in-depth framework for the in silico modeling and molecular docking analysis of the novel compound 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one. In the absence of pre-existing experimental data for this specific molecule, this document serves as a practical whitepaper for researchers and drug development professionals, outlining a robust, scientifically-grounded workflow for the computational investigation of novel chemical entities. We will navigate the crucial steps from target identification and validation to detailed molecular interaction analysis, emphasizing the rationale behind methodological choices and the importance of self-validating protocols. This guide is designed to empower researchers to leverage computational tools to generate actionable hypotheses and accelerate the early stages of drug discovery.[1][2]

Introduction: Deconstructing a Novel Scaffold

The compound 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one presents an intriguing scaffold for medicinal chemistry. It incorporates a furan ring, a five-membered aromatic heterocycle known to be a core component in numerous pharmacologically active compounds, and a piperidine moiety, one of the most significant synthetic fragments in drug design.[3][4] The furan ring often serves as a bioisostere for phenyl groups, potentially enhancing metabolic stability and receptor interactions.[3] Furan derivatives have demonstrated a wide spectrum of biological activities, including antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory properties.[3][5][6] Similarly, the piperidine ring is a ubiquitous feature in pharmaceuticals and natural alkaloids, contributing to the structural diversity and biological activity of many drugs.[4]

Given the pharmacological potential inherent in its constituent parts, a systematic in silico evaluation of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one is a logical first step in elucidating its potential therapeutic applications.[1] This computational approach allows for rapid and cost-effective initial screening, helping to identify likely biological targets and predict binding affinities before embarking on resource-intensive experimental studies.[2]

The Computational Drug Discovery Workflow: A Guided Exploration

The following sections detail a step-by-step methodology for the in silico analysis of our novel compound. This workflow is designed to be both comprehensive and adaptable, providing a solid foundation for the computational assessment of uncharacterized small molecules.

Target Identification: Fishing in the Proteome

With no known biological target for 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one, our first challenge is to identify potential protein partners. This process, often referred to as "target fishing" or "reverse screening," aims to identify the most likely targets for a query molecule.[7] We will employ a ligand-based approach, leveraging the principle that structurally similar molecules often exhibit similar biological activities.

Protocol 1: Ligand-Based Virtual Screening for Target Identification

• Ligand Preparation:

  • The 2D structure of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one is drawn using a chemical drawing tool (e.g., ChemDraw) and converted to a 3D structure.

  • The 3D structure is then subjected to energy minimization using a suitable force field (e.g., MMFF94) to obtain a low-energy, stable conformation.

• Similarity Search:

  • The optimized 3D structure is used as a query to search public chemical databases such as PubChem and ChEMBL.

  • The search is configured to identify compounds with a high degree of structural similarity (e.g., Tanimoto coefficient > 0.85).

• Target Prioritization:

  • The known biological targets of the identified similar compounds are compiled.

  • These potential targets are then prioritized based on their relevance to human disease, druggability, and any existing structure-activity relationship (SAR) data for related compounds.

For the purpose of this guide, let's hypothesize that our similarity search identifies several furan and piperidine-containing compounds with known inhibitory activity against Akt1 kinase , a key protein in cancer cell survival pathways.[8] We will therefore proceed with Akt1 as our primary target for the subsequent docking studies.

Protein and Ligand Preparation for Docking

Accurate molecular docking requires meticulous preparation of both the protein receptor and the small molecule ligand.

Protocol 2: Receptor and Ligand Preparation

• Receptor Preparation:

  • The 3D crystal structure of human Akt1 kinase is obtained from the Protein Data Bank (PDB).

  • All water molecules and non-essential co-factors are removed from the PDB file.

  • Polar hydrogens are added to the protein structure, and Gasteiger charges are assigned.

  • The prepared protein structure is saved in the PDBQT format, which is required for AutoDock Vina.

• Ligand Preparation:

  • The 3D structure of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one is prepared by adding polar hydrogens and assigning Gasteiger charges.

  • The rotatable bonds within the ligand are defined to allow for conformational flexibility during the docking process.

  • The prepared ligand is also saved in the PDBQT format.

Molecular Docking: Simulating the "Handshake"

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[9] This process allows us to estimate the binding affinity and visualize the key interactions driving the binding event.[10]

Protocol 3: Molecular Docking with AutoDock Vina

• Grid Box Definition:

  • A grid box is defined around the known active site of Akt1 kinase. The size and center of the grid box are chosen to encompass the entire binding pocket, allowing the ligand to freely explore different conformations within this space.

• Docking Simulation:

  • The docking simulation is performed using AutoDock Vina. The software will systematically sample different conformations of the ligand within the defined grid box and score them based on a semi-empirical free energy force field.[11]

• Analysis of Docking Results:

  • The output from AutoDock Vina provides a set of predicted binding poses for the ligand, ranked by their binding affinity (in kcal/mol).

  • The pose with the lowest binding energy is typically considered the most likely binding mode.

  • This top-ranked pose is then visualized and analyzed to identify key interactions such as hydrogen bonds, hydrophobic interactions, and salt bridges between the ligand and the protein.

Visualization of the Computational Workflow

To provide a clear overview of the entire process, the following diagram illustrates the key stages of our in silico investigation.

Caption: A generalized workflow for the in silico investigation of a novel compound.

Hypothetical Results and Data Presentation

Following the successful execution of the docking protocol, the results would be organized for clear interpretation.

Table 1: Predicted Binding Affinities and Interactions of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one with Akt1 Kinase

Binding Pose	Binding Affinity (kcal/mol)	Interacting Residues (Hydrogen Bonds)	Interacting Residues (Hydrophobic)
1	-8.5	Glu228, Thr291	Val164, Leu181, Phe293
2	-8.2	Lys179, Glu234	Ala177, Met281
3	-7.9	Asp292	Ile180, Tyr229

These hypothetical results suggest a strong binding affinity of our compound for the active site of Akt1 kinase. The top-ranked pose, with a binding energy of -8.5 kcal/mol, indicates a potentially potent interaction. The specific amino acid residues involved in hydrogen bonding and hydrophobic interactions provide valuable insights into the structural basis of this binding.

Deepening the Analysis: Molecular Dynamics and Free Energy Calculations

While molecular docking provides a static snapshot of the binding event, molecular dynamics (MD) simulations offer a more dynamic and realistic view of the protein-ligand complex over time.[12][13]

Protocol 4: Molecular Dynamics Simulation

• System Setup:

  • The top-ranked protein-ligand complex from the docking study is placed in a simulation box filled with a chosen water model (e.g., TIP3P).

  • Counter-ions are added to neutralize the system.

• Simulation:

  • The system is subjected to energy minimization, followed by a series of equilibration steps under controlled temperature and pressure.

  • A production MD simulation is then run for a significant duration (e.g., 100 nanoseconds) to sample the conformational space of the complex.

• Analysis:

  • The trajectory from the MD simulation is analyzed to assess the stability of the protein-ligand complex. Key metrics include the root-mean-square deviation (RMSD) of the protein backbone and the ligand, and the root-mean-square fluctuation (RMSF) of individual residues.

  • The persistence of key interactions identified in the docking study is also monitored throughout the simulation.

Following the MD simulation, more rigorous methods like the Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) or Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) can be employed to calculate the binding free energy, providing a more accurate estimation of the binding affinity.[14][15][16]

Visualizing the Biological Context: A Hypothetical Signaling Pathway

To place our findings in a broader biological context, the following diagram illustrates the canonical PI3K/Akt signaling pathway, in which Akt1 plays a central role.

Caption: The PI3K/Akt signaling pathway and the hypothetical point of intervention.

Discussion and Future Directions: From Bits to Bedside

This in-depth technical guide has outlined a comprehensive in silico workflow for the initial investigation of the novel compound 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one. Our hypothetical findings, which suggest a potent inhibitory activity against Akt1 kinase, provide a strong rationale for further experimental validation.

It is crucial to acknowledge the inherent limitations of computational studies. In silico predictions are hypotheses that must be tested and validated through rigorous experimental work.[17] The next logical steps in the development of this compound would include:

• In Vitro Kinase Assays: To experimentally determine the inhibitory activity (e.g., IC50) of the compound against Akt1 kinase.

• Cell-Based Assays: To assess the effect of the compound on the proliferation and survival of cancer cell lines that are known to be dependent on Akt signaling.

• Structure-Activity Relationship (SAR) Studies: To synthesize and test analogs of the parent compound to optimize its potency and selectivity.

By integrating computational and experimental approaches, we can accelerate the drug discovery process, moving promising candidates from initial concept to clinical reality more efficiently.[18]

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• DAV University. (2020, March 25). Protein structure prediction using homology modeling.
• Creative Proteomics. (n.d.). Molecular Docking: An Overview of its Use in Drug Discovery.
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Protocols & Analytical Methods

HPLC and LC-MS methods for 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one analysis

An Application Note and Protocol for the Chromatographic Analysis of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one by HPLC and LC-MS

Introduction

The compound 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one is a small molecule featuring a furan ring and a piperidine ring. The presence of these heterocyclic moieties, along with a ketone and a secondary amine, imparts a unique combination of polarity and chemical reactivity. Accurate and precise analytical methods are paramount for the characterization, quantification, and quality control of such compounds in research and drug development settings. High-Performance Liquid Chromatography (HPLC) with UV detection is a robust technique for quantification, while Liquid Chromatography-Mass Spectrometry (LC-MS) provides an orthogonal detection method with higher sensitivity and specificity, enabling definitive identification and structural elucidation.

This document provides a comprehensive guide to developing and implementing HPLC and LC-MS methods for the analysis of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one. The protocols are designed to be a starting point for method development and can be further optimized based on specific matrix requirements and instrumentation.

Part 1: High-Performance Liquid Chromatography (HPLC) Method

Rationale for Method Development

The development of a robust HPLC method for 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one is predicated on the physicochemical properties of the molecule. The presence of the basic piperidine nitrogen suggests that the retention and peak shape will be sensitive to the pH of the mobile phase. A reversed-phase C18 column is a versatile and appropriate starting point for a molecule of this polarity. A mobile phase consisting of an aqueous buffer and an organic modifier will be used to elute the compound from the column. The furan and ketone chromophores are expected to have sufficient UV absorbance for detection.

Instrumentation and Consumables

Parameter	Specification
HPLC System	Quaternary or Binary HPLC system with a UV-Vis or Diode Array Detector (DAD)
Column	C18, 2.1 x 100 mm, 1.8 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Needle Wash	50:50 Acetonitrile:Water
Seal Wash	90:10 Water:Acetonitrile

Step-by-Step Protocol: HPLC Analysis

• Standard Preparation:

  • Prepare a 1.0 mg/mL stock solution of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one in a suitable solvent (e.g., methanol or a mixture of acetonitrile and water).

  • Perform serial dilutions of the stock solution to prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µg/mL). The diluent should be the initial mobile phase composition to avoid peak distortion.

• Sample Preparation:

  • Dissolve the sample containing the analyte in a suitable solvent to achieve a concentration within the calibration range.

  • Filter the sample through a 0.22 µm syringe filter prior to injection to remove any particulate matter.

• HPLC Instrument Setup and Equilibration:

  • Install the C18 column and set the column oven temperature to 40 °C.

  • Purge the pump lines with fresh mobile phases.

  • Equilibrate the column with the initial mobile phase conditions (e.g., 95% A: 5% B) for at least 15-20 minutes or until a stable baseline is achieved.

• Chromatographic Conditions:

Parameter	Value
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
UV Detection	254 nm (or optimal wavelength determined by DAD)
Gradient Program	Time (min)
0.0
5.0
7.0
7.1
10.0

• Data Acquisition and Analysis:

  • Create a sequence table with the standards and samples.

  • Inject the standards in increasing order of concentration, followed by the samples.

  • Integrate the peak corresponding to 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one.

  • Generate a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of the analyte in the samples using the calibration curve.

Method Optimization Insights

• Mobile Phase pH: The use of 0.1% formic acid in the mobile phase will protonate the piperidine nitrogen, leading to better peak shape and retention on the C18 column. Other acidic modifiers like trifluoroacetic acid (TFA) can be explored, but may cause ion suppression in subsequent LC-MS analysis.

• Organic Modifier: Acetonitrile is often preferred over methanol as it provides lower backpressure and better peak efficiency for many compounds.

• Gradient: The provided gradient is a good starting point for ensuring the elution of the analyte while also cleaning the column of any more hydrophobic impurities. The gradient slope can be adjusted to improve the resolution of closely eluting peaks.

Part 2: Liquid Chromatography-Mass Spectrometry (LC-MS) Method

Rationale for LC-MS

LC-MS combines the separation power of HPLC with the sensitive and selective detection capabilities of mass spectrometry. For 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one, LC-MS is invaluable for confirming the identity of the peak observed in the HPLC analysis, providing accurate mass measurement, and elucidating its structure through fragmentation analysis (MS/MS). Electrospray ionization (ESI) in positive ion mode is expected to be highly efficient for this molecule due to the presence of the basic piperidine nitrogen.

Instrumentation

Parameter	Specification
LC System	UHPLC or HPLC system
Mass Spectrometer	Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole (QqQ) Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI)

Step-by-Step Protocol: LC-MS Analysis

• Analyte Tuning and Infusion:

  • Prepare a 1-5 µg/mL solution of the analyte in 50:50 acetonitrile:water with 0.1% formic acid.

  • Directly infuse the solution into the mass spectrometer using a syringe pump at a flow rate of 5-10 µL/min.

  • Optimize the ESI source parameters (e.g., capillary voltage, nebulizer gas pressure, drying gas flow, and temperature) to maximize the signal intensity of the protonated molecule, [M+H]⁺. The exact molecular weight of C11H15NO2 is 193.1103 g/mol , so the target m/z for the [M+H]⁺ ion is 194.1176.

• LC-MS Instrument Setup:

  • Use the same HPLC method as described in Part 1. The mobile phase with formic acid is compatible with ESI.

  • Set the mass spectrometer to acquire data in positive ion mode.

• Data Acquisition:

  • Full Scan MS: Acquire data in full scan mode over a mass range that includes the expected m/z of the analyte (e.g., m/z 100-500). This will provide information on all ions present at a given retention time.

  • Tandem MS (MS/MS): If structural confirmation is needed, perform MS/MS on the precursor ion (m/z 194.1176). This involves isolating the precursor ion and fragmenting it by collision-induced dissociation (CID) to produce a characteristic fragmentation pattern. The collision energy should be optimized to generate a rich spectrum of fragment ions.

Expected Mass Spectra and Fragmentation

• [M+H]⁺: The primary ion observed in the full scan mass spectrum is expected to be the protonated molecule at m/z 194.1176.

• Fragmentation: The MS/MS spectrum will provide structural information. Potential fragmentation pathways could include the loss of the furan-ketone moiety or fragmentation within the piperidine ring. This fragmentation pattern can be used as a fingerprint for the definitive identification of the compound.

LC-MS Parameters Summary

Parameter	Value
Ionization Mode	ESI Positive
Capillary Voltage	3.5 - 4.5 kV
Nebulizer Pressure	30 - 50 psi
Drying Gas Flow	8 - 12 L/min
Drying Gas Temperature	300 - 350 °C
Scan Range (Full Scan)	m/z 100 - 500
Precursor Ion (MS/MS)	m/z 194.1176
Collision Energy (MS/MS)	10 - 40 eV (to be optimized)

Part 3: Method Validation

For use in a regulated environment, the developed analytical method must be validated to ensure it is suitable for its intended purpose. Method validation should be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Key Validation Parameters

Parameter	Description	Typical Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of other components.	Peak purity analysis (for HPLC-DAD) and no interfering peaks at the retention time of the analyte. For LC-MS, mass selectivity provides specificity.
Linearity	The ability of the method to produce test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.999 for a minimum of 5 concentration levels.
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.	Typically 80% to 120% of the target concentration.
Accuracy	The closeness of the test results obtained by the method to the true value.	%Recovery of 98.0% to 102.0% for spiked samples.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.	Repeatability (intra-day) and intermediate precision (inter-day) with a relative standard deviation (RSD) ≤ 2%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results when parameters like pH, column temperature, or flow rate are slightly varied.

Visualization of the Analytical Workflow

Caption: Overall workflow for the analysis of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one.

References

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

developing in vitro assays for 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one activity

Application Note: Development of High-Throughput In Vitro Screening Assays for Furan-Piperidine Scaffolds Target Analyte: 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one (CAS: 1501268-01-4) Discipline: Neuropharmacology & High-Throughput Screening (HTS)

Introduction & Rationale

The compound 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one represents an emerging class of synthetic heterocycles characterized by a central ethanone linker bridging a furan-3-yl and a piperidin-2-yl moiety. Given its structural homology to known monoamine transporter ligands and specific nicotinic or G-protein coupled receptor (GPCR) modulators, robust biochemical and functional characterizations are critical for early hit-to-lead development.

However, establishing in vitro assays for furan-containing ketones presents unique mechanistic challenges. The furan ring is notably susceptible to oxidative degradation[1]. Furthermore, highly lipophilic piperidine-derivatives often exhibit non-specific binding to assay plasticware. To overcome these barriers and generate reliable structure-activity relationship (SAR) data, we have designed a self-validating, three-phase screening cascade.

Figure 1: Stepwise in vitro screening workflow for evaluating furan-piperidine derivatives.

Compound Preparation & Chemical Handling

Expert Insight: Direct synthesis and biological evaluation of substituted furans are often hampered by the high oxidative instability of the furan moiety[1].

• Stock Solution: Prepare a 10 mM master stock of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one in 100% anhydrous, degassed Dimethyl Sulfoxide (DMSO). Store in amber vials purged with argon at -20°C.

• Assay Dilutions: Prepare working dilutions freshly on the day of the experiment. Limit final assay DMSO concentrations to

  to prevent solvent-induced cell toxicity or protein denaturation.

Phase 1: Cell Viability & Cytotoxicity (CellTiter-Glo 2.0)

Before characterizing target engagement, it is imperative to establish the cytotoxicity profile of the molecule. False positives in GPCR antagonism or transporter inhibition often arise simply because the test compound is killing the reporter cells. We utilize an ATP-based luminescent assay to quantify metabolic activity. The CellTiter-Glo 2.0 Assay provides a highly sensitive, homogeneous method to determine the number of viable cells by quantitating ATP, a direct indicator of metabolically active cells[2].

Self-Validation & QC: The assay must yield a

-factor . Puromycin ( ) is used as a positive control for cytotoxicity (100% death), and 1% DMSO vehicle serves as the negative control (0% death).

Step-by-Step Protocol

• Cell Seeding: Seed the target cell line (e.g., HEK293T) at 2,000 cells/well in a white, opaque-walled 384-well microplate. Culture overnight at 37°C in a 5%

  incubator.

• Compound Dosing: Add test compound and vehicle controls so that the final volume is 25 µL per well for the 384-well plate[3].

• Equilibration: Following the 24–48 hour exposure period, equilibrate the microplate to ambient room temperature for 30 minutes. Causality Note: This critical step ensures uniform temperature across the plate, preventing "edge effects" where outer wells exhibit skewed luminescence due to temperature gradients[3].

• Reagent Addition: Add 25 µL of single-component CellTiter-Glo 2.0 reagent directly to each well. Because the reagent requires no mixing and is stable at room temperature, it is ideal for minimizing pipetting errors in automated HTS setups[2].

• Detection: Shake the plate on an orbital shaker for 2 minutes to induce cell lysis, incubate for 10 minutes at room temperature, and read luminescence on a microplate reader.

Phase 2: Target Receptor Binding (TR-FRET)

To determine true target affinity (

), we employ Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). Fluorescence-based TR-FRET assays are homogenous, do not require the separation of bound and unbound ligands, and eliminate radioactive waste[4].

Self-Validation & QC: Antigen concentration must be carefully titrated. A fundamental difference between

and values is that a rate constant must not vary with receptor concentration; however, antigen excess in a binding assay may alter apparent rate constants due to the "hook effect"[5]. An established high-affinity ligand must be run in parallel to ensure a proper competitive displacement curve.

Step-by-Step Protocol

• Plate Preparation: Utilize a white, non-binding surface 384-well plate (e.g., Corning) to maximize signal reflection and reduce compound adhesion[6].

• Buffer Formulation: Prepare assay buffer containing 10 mM HEPES (pH 7.4), 150 mM NaCl, 0.5 mM EDTA, and 0.005% Tween-20[6]. Causality Note: Supplement the buffer with 0.5% BSA and 0.02% Pluronic F-127 to minimize the non-specific binding of the hydrophobic piperidine moiety to the plasticware[4].

• Tracer & Target Assembly: Add 5 nM of Terbium (Tb)-labeled target receptor (Donor) and a fixed concentration of an AlexaFluor-488 labeled tracer ligand (Acceptor).

• Displacement: Introduce a half-log serial dilution of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one (ranging from 0.1 nM to 10 µM).

• Incubation & Reading: Incubate the plates in the dark at room temperature for 1 hour. Record TR-FRET signals using a multilabel plate reader with excitation at 340 nm and dual emissions at 495 nm and 520 nm[6].

Phase 3: Functional Profiling via Intracellular Calcium Flux

To classify the molecule as an agonist, antagonist, or positive allosteric modulator (PAM), we measure real-time intracellular calcium (

) release using a Fluorometric Imaging Plate Reader (FLIPR).

Figure 2: Proposed Gq-coupled signaling cascade induced by the target compound.

Step-by-Step Protocol

• Dye Loading: Seed target-expressing cells in black-walled, clear-bottom 384-well plates. After 24 hours, remove the media and load cells with a

  -sensitive dye (e.g., Fluo-4 AM) in Hank’s Balanced Salt Solution (HBSS) containing 20 mM HEPES and 2.5 mM Probenecid (to inhibit dye efflux via organic anion transporters). Incubate for 1 h at 37°C.

• Baseline Measurement: Transfer the plate to the FLIPR instrument. Read baseline fluorescence (

  488 nm, 515–575 nm) for 10 seconds.

• Compound Injection: Automatically inject 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one at varying concentrations.

• Kinetic Reading: Record fluorescence continuously for 3 minutes. Calculate functional efficacy by integrating the Area Under the Curve (AUC) or the Maximum minus Minimum (

  ) relative fluorescent units (RFU).

Summary of Quantitative Data (Mock Validation)

The following table summarizes the expected output formats from a fully validated assay system, confirming structural activity and assay robustness metrics (

-Factor ).

Compound ID	CTG Viability (µM)	TR-FRET Binding (nM)	FLIPR Ca2+ (nM)	Assay -Factor	Max Efficacy ( %)
1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one	> 100.0	45.2	88.5	0.78	92.4%
Reference Ligand	> 100.0	8.4	12.1	0.82	100.0%
Positive Cytotoxic Control	1.2	N/A	N/A	0.85	N/A

References

• Biomimetic Synthesis and Analytics of the Human aryl Hydrocarbon Receptor Agonist 1-(furan-2-yl)-2-(1H-indol-3-yl)ethanone, and its 1-(thiophen-2-yl) and 1-(pyrrol-2-yl) Analogues. ResearchGate. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFTJdgci0MwdbPLJoIVN1Z7hnYaS8ds8RfXRpXpd2sDpowQ3ykwl8q6MderQsWN1LlKhk71FhBMhNS5e6xDvqp3CwZ13vn1CoSVYJkQW4P4_rFEEJxoViKwUTJPTEjQNoTvnhNklKV6PdpRZlJyAyzP3yY-hyIhtxMOCHscM5PZa9s7skqa_l1jfoS4y1hs65xu6fKTxH6YlhA2NZ6YvxCVdso8oB0Lu9ZWdme7zRTZDvQdPTLgkS3MIwfMeZRKqU1gBlYbCJH7IyZwpND7n10MX6StAHvmTkWcGG_K6c67Hh94fVuOcJqMRC9p0OA-yUhfE_hTkpX0qk15uQ2qRuWgdps76wWhm0SJVIvfKHfB0GMcqVYGyTAm_WE=]
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Application Notes and Protocols for the Neuropharmacological Characterization of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Novel Neuroactive Scaffold

The compound 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one represents a novel chemical entity with unexplored potential within the field of neuroscience. Its structure, a hybrid of furan and piperidine moieties, suggests a promising starting point for the investigation of new psychoactive agents. The furan ring is a core component of numerous compounds with a wide spectrum of biological activities, including neuroprotective, antioxidant, anti-inflammatory, antidepressant, and anxiolytic properties.[1][2][3] Derivatives of furan have been shown to interact with various neurotransmitter systems and modulate inflammatory pathways, which are critical in the progression of neurodegenerative and psychiatric disorders.[1][3]

Similarly, the piperidine ring is a privileged scaffold in medicinal chemistry, found in many natural alkaloids and synthetic drugs with significant effects on the central nervous system (CNS).[4] Piperine, a well-known piperidine alkaloid, exhibits antidepressant, anticonvulsant, and cognitive-enhancing properties.[4][5][6][7] The diverse neuropharmacological profiles of these two structural components provide a strong rationale for the systematic investigation of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one as a potential modulator of neuronal function.

This guide provides a comprehensive, tiered approach for the initial neuropharmacological characterization of this compound, from broad in vitro screening to targeted in vivo behavioral analysis. The protocols outlined herein are designed to be self-validating and are grounded in established methodologies to ensure scientific rigor and reproducibility.

Hypothesized Mechanism of Action

Given the structural motifs, 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one could potentially interact with a range of CNS targets. Novel psychoactive substances (NPS) often exhibit polypharmacology, engaging multiple receptor systems.[8][9][10] The furan and piperidine scaffolds are present in compounds known to modulate monoaminergic systems (serotonin, dopamine), glutamate receptors, and various ion channels.[4][11][12] Therefore, a plausible starting hypothesis is that this compound may act as a modulator of G protein-coupled receptors (GPCRs) such as serotonin (5-HT) or dopamine (D) receptors, or as an antagonist of N-methyl-D-aspartate (NMDA) receptors.[9]

A hypothetical signaling pathway, should the compound target a Gαq-coupled receptor like the 5-HT2A receptor, is depicted below.

Caption: Tiered experimental workflow for compound characterization.

PART 1: In Vitro Profiling and Mechanistic Studies

Application 1.1: Broad Spectrum Receptor Binding Assay

Objective: To identify the primary molecular targets of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one by screening it against a panel of common CNS receptors, ion channels, and transporters.

Rationale: Radioligand binding assays are a cost-effective and high-throughput method to determine the affinity of a test compound for a wide range of biological targets. [13][14]This initial screen will guide all subsequent, more focused experiments.

Protocol: Competitive Radioligand Binding Assay

• Materials:

  • Cell membranes expressing the target receptors (commercial source or in-house preparation).

  • Specific radioligand for each target (e.g., [³H]Ketanserin for 5-HT2A).

  • Test compound: 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one, dissolved in DMSO to create a 10 mM stock.

  • Binding Buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).

  • 96-well microplates.

  • Glass fiber filters.

  • Cell harvester and scintillation counter.

• Procedure: [15] 1. Prepare serial dilutions of the test compound in binding buffer. 2. In a 96-well plate, add a fixed concentration of the appropriate radioligand to all wells. 3. Add the serially diluted test compound to the experimental wells. 4. Include control wells for:

  • Total Binding: Radioligand only.
  • Non-specific Binding (NSB): Radioligand plus a high concentration of a known unlabeled ligand.
  • Add a fixed amount of cell membrane preparation to each well.
  • Incubate the plate for 60-90 minutes at room temperature or 30°C with gentle agitation.
  • Terminate the assay by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.
  • Wash the filters multiple times with ice-cold wash buffer.
  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate specific binding: Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific radioligand binding). [16] 4. Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Parameter	Description
IC₅₀	Half-maximal inhibitory concentration.
Ki	Inhibitory constant, an indicator of binding affinity.
Target Panel	e.g., Serotonin (5-HT₁ₐ, 5-HT₂ₐ), Dopamine (D₁, D₂), NMDA, GABAₐ, Cannabinoid (CB₁).

PART 2: In Vivo Behavioral Phenotyping

Application 2.1: Assessment of Anxiolytic-like Activity

Objective: To determine if the test compound exhibits anxiolytic (anxiety-reducing) or anxiogenic (anxiety-promoting) effects in rodents.

Rationale: The elevated plus-maze (EPM) is a widely validated and used behavioral model for assessing anxiety in rodents. [17][18][19]The test is based on the conflict between the animal's natural tendency to explore a novel environment and its aversion to open, elevated spaces. Anxiolytic compounds typically increase the time spent and entries into the open arms. [20] Protocol: Elevated Plus-Maze (EPM) Test

• Apparatus: A plus-shaped maze with two open arms and two closed arms, elevated from the floor.

• Animals: Adult mice or rats.

• Procedure:

  • Acclimate animals to the testing room for at least 60 minutes before the test.

  • Administer the test compound or vehicle (e.g., saline with 1% Tween 80) via intraperitoneal (i.p.) injection 30 minutes prior to testing. Include a positive control group treated with a known anxiolytic like diazepam.

  • Gently place the animal in the center of the maze, facing one of the open arms.

  • Allow the animal to explore the maze for 5 minutes.

  • Record the session using a video camera mounted above the maze.

  • After the test, return the animal to its home cage. Clean the maze thoroughly with 70% ethanol between trials to remove olfactory cues.

• Data Analysis:

  • Score the video for the following parameters:

    • Time spent in the open arms.

    • Time spent in the closed arms.

    • Number of entries into the open arms.

    • Number of entries into the closed arms.

  • Calculate the percentage of time spent in the open arms: (Time in open / (Time in open + Time in closed)) * 100.

  • Calculate the percentage of open arm entries: (Open arm entries / Total arm entries) * 100.

  • Total arm entries can be used as a measure of general locomotor activity.

Behavioral Parameter	Interpretation of Increase	Interpretation of Decrease
% Time in Open Arms	Anxiolytic effect	Anxiogenic effect or normal behavior
% Open Arm Entries	Anxiolytic effect	Anxiogenic effect or normal behavior
Total Arm Entries	Increased locomotion	Sedation or anxiogenic effect

Application 2.2: Assessment of Antidepressant-like Activity

Objective: To evaluate the potential antidepressant-like effects of the test compound.

Rationale: The Forced Swim Test (FST) is a common screening tool for antidepressant drugs. [21][22]The test is based on the principle of behavioral despair; when placed in an inescapable container of water, animals will eventually cease active escape attempts and become immobile. [23][24]Antidepressant compounds are known to reduce the duration of immobility, promoting active behaviors like swimming and climbing. [25][26] Protocol: Forced Swim Test (FST)

• Apparatus: A clear cylindrical container (e.g., 25 cm high, 15 cm diameter) filled with water (23-25°C) to a depth where the mouse cannot touch the bottom or escape.

• Animals: Adult mice.

• Procedure: [21] 1. Acclimate animals to the testing room for at least 60 minutes. 2. Administer the test compound, vehicle, or a positive control (e.g., fluoxetine) 30-60 minutes before the test. 3. Gently place each mouse into the cylinder of water. 4. The total test duration is 6 minutes. 5. Record the session with a video camera. 6. After 6 minutes, remove the mouse, dry it gently with a towel, and place it in a heated recovery cage before returning it to its home cage.

• Data Analysis: [24] * Score the last 4 minutes of the 6-minute session.

  • Measure the duration of immobility, defined as the time the mouse spends floating with only minor movements necessary to keep its head above water.

  • A decrease in immobility time is indicative of an antidepressant-like effect.

Behavioral Parameter	Interpretation
Immobility Time (seconds)	A significant decrease suggests an antidepressant-like effect.
Swimming Time (seconds)	An increase suggests an active coping strategy.
Climbing Time (seconds)	An increase may suggest a noradrenergic mechanism of action.

Application 2.3: Assessment of Cognitive Effects

Objective: To assess the impact of the test compound on recognition memory.

Rationale: The Novel Object Recognition (NOR) test is used to evaluate learning and memory in rodents. [27][28]It leverages the innate tendency of rodents to spend more time exploring a novel object than a familiar one. [29][30]This task is particularly useful as it does not rely on external motivation like food deprivation or aversive stimuli. [31] Protocol: Novel Object Recognition (NOR) Test

• Apparatus: An open field arena (e.g., 40x40x40 cm). A set of two identical objects (familiar) and one different object (novel). Objects should be of similar size but different shapes and textures, and heavy enough that the animal cannot move them.

• Animals: Adult mice or rats.

• Procedure: [31] 1. Habituation (Day 1): Allow each animal to freely explore the empty arena for 5-10 minutes. 2. Familiarization/Training (Day 2): Place two identical objects in the arena. Place the animal in the center of the arena and allow it to explore for 5-10 minutes. Record the time spent exploring each object (sniffing or touching with the nose/paws). 3. Testing (Day 3): After a retention interval (e.g., 24 hours), replace one of the familiar objects with a novel object. Place the animal back in the arena and record a 5-minute session, measuring the time spent exploring the familiar and novel objects. 4. Administer the test compound or vehicle at a set time before the training or testing phase, depending on whether the interest is in effects on memory acquisition or retrieval.

• Data Analysis:

  • Calculate the total exploration time for both objects in the testing phase.

  • Calculate a Discrimination Index (DI) : (Time exploring novel object - Time exploring familiar object) / (Total exploration time).

  • A positive DI indicates that the animal remembers the familiar object and prefers the novel one (intact memory). A DI close to zero suggests a memory deficit.

Cognitive Parameter	Interpretation
Discrimination Index (DI)	A significantly positive DI indicates intact recognition memory. An increase in DI compared to a control group suggests cognitive enhancement.
Total Exploration Time	A significant decrease may indicate sedation or reduced motivation, which could confound the interpretation of the DI.

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Application Notes and Protocols for the In Vivo Formulation of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one

Authored by a Senior Application Scientist

Introduction: The Critical Role of Formulation in Preclinical Success

The journey of a novel chemical entity (NCE) from discovery to potential therapeutic application is fraught with challenges, a significant number of which arise during in vivo testing.[1][2] A primary hurdle is the effective delivery of the test compound to its target site in a consistent and reproducible manner. This is where the science of formulation becomes paramount. For the compound 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one, a molecule with structural motifs common in medicinal chemistry, its successful preclinical evaluation is inextricably linked to the development of an appropriate delivery vehicle.[3][4][5][6]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the formulation of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one for in vivo studies. As specific physicochemical data for this NCE are not publicly available, this guide establishes a logical, step-by-step framework for characterization and vehicle development. It is predicated on the common scenario that this compound, like many NCEs, may exhibit poor aqueous solubility, placing it in the Biopharmaceutics Classification System (BCS) Class II or IV.[7] We will explore strategies to overcome this challenge, ensuring maximal dose administration and absorption to generate reliable pharmacokinetic (PK) and pharmacodynamic (PD) data.[8]

Part 1: Essential Physicochemical Characterization

Before any formulation work begins, a thorough understanding of the compound's fundamental properties is non-negotiable.[2] This initial characterization will dictate the entire formulation strategy.

Key Physicochemical Parameters to Determine:

• Aqueous Solubility: This is the most critical parameter. It should be determined at various pH levels (e.g., pH 2.0, 4.5, 6.8, and 7.4) to understand the impact of ionization on solubility. The presence of the basic piperidine moiety suggests that the solubility of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one will be pH-dependent.

• pKa: The acid dissociation constant (pKa) of the piperidine nitrogen will quantify its basicity and predict the pH range in which the compound will be ionized. Ionized forms are generally more water-soluble.

• LogP/LogD: The octanol-water partition coefficient (LogP) is a measure of lipophilicity. The distribution coefficient (LogD) at physiological pH is often more relevant for predicting in vivo behavior. High LogP/LogD values often correlate with poor aqueous solubility.

• Melting Point & Thermal Analysis (DSC): The melting point and Differential Scanning Calorimetry (DSC) data provide information about the compound's crystallinity and polymorphism, which can influence dissolution rates.

• Chemical Stability: The stability of the compound in the solid state and in various solvents and pH conditions should be assessed. The furan ring, in particular, can be susceptible to oxidative metabolism and degradation under certain conditions.[9][10][11]

Protocol 1: Equilibrium Solubility Determination

• Preparation: Add an excess amount of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one to a series of vials, each containing a buffer of a specific pH (e.g., 2.0, 4.5, 7.4).

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separation: Centrifuge the samples to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the supernatant, filter it through a 0.22 µm syringe filter, and determine the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.

Hypothetical Physicochemical Data Summary

For the purpose of this guide, we will assume the following properties for 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one. Researchers must determine these values for their specific batch of the compound.

Parameter	Assumed Value	Implication for Formulation
Molecular Weight	~207.27 g/mol	Standard for a small molecule.
Aqueous Solubility (pH 7.4)	< 10 µg/mL	Poorly soluble; requires enabling formulation.
pKa (Piperidine)	~9.5	Basic compound; solubility will increase at lower pH.
LogP	~2.8	Lipophilic; suggests good permeability but poor solubility.
Physical Form	Crystalline Solid	May have a slow dissolution rate.

Part 2: Formulation Strategy and Vehicle Selection

The goal of preclinical formulation is to deliver the required dose in a volume that is appropriate for the animal species being studied, while minimizing any confounding effects from the vehicle itself.[2][12][13] The choice of vehicle is a critical decision driven by the compound's properties, the route of administration, and the study's objective (e.g., toxicology, efficacy).

Vehicle Selection Workflow

The following diagram outlines a decision-making process for selecting an appropriate formulation strategy.

Caption: Vehicle selection workflow based on compound properties.

Commonly Used Excipients for In Vivo Studies

The selection of excipients must be done carefully, considering their potential to cause adverse effects which can vary between animal species.[12][13]

Excipient	Class	Common Use & Considerations
Saline (0.9% NaCl)	Aqueous Vehicle	Isotonic; ideal for soluble compounds.[14]
Phosphate-Buffered Saline (PBS)	Aqueous Vehicle	Maintains physiological pH.[14]
Dimethyl Sulfoxide (DMSO)	Organic Co-solvent	Potent solvent for lipophilic drugs, but can have its own biological effects and cause toxicity at higher concentrations.[12][14]
Polyethylene Glycol (PEG 400)	Organic Co-solvent	Generally well-tolerated, often used in combination with other solvents.[12][14]
Propylene Glycol (PG)	Organic Co-solvent	Similar to PEG 400, used for compounds with intermediate solubility.[14]
Tween® 80 (Polysorbate 80)	Surfactant	Used to improve wettability and prevent aggregation in suspensions.
Carboxymethylcellulose (CMC)	Suspending Agent	Forms viscous solutions to keep insoluble particles suspended for oral dosing.[12]
Hydroxypropyl-β-Cyclodextrin (HP-β-CD)	Complexing Agent	Forms inclusion complexes with poorly soluble drugs, increasing their apparent water solubility.[15][16]

Part 3: Detailed Formulation Protocols

The following protocols are starting points and should be optimized based on the experimentally determined properties of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one.

Protocol 2: Co-solvent Solution for Intravenous (IV) Administration

This protocol is suitable for early pharmacokinetic studies where a solution is required. The goal is to use the minimum amount of organic co-solvent necessary.

Materials:

• 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one

• Dimethyl Sulfoxide (DMSO)

• PEG 400

• Saline (0.9% NaCl)

• Sterile vials and syringe filters (0.22 µm)

Procedure:

• Weighing: Accurately weigh the required amount of the compound.

• Initial Solubilization: Add a small volume of DMSO to the compound (e.g., 5-10% of the final volume) and vortex until fully dissolved. The piperidine structure may also allow for initial dissolution in an acidic aqueous solution if stability is confirmed.

• Addition of Co-solvent: Add PEG 400 (e.g., 30-40% of the final volume) and vortex to mix thoroughly.

• Aqueous Dilution: Slowly add saline dropwise while continuously vortexing to bring the formulation to the final volume. This step is critical; rapid addition can cause the compound to precipitate.

• Final Checks: Visually inspect the solution for any precipitation or cloudiness. If necessary, gently warm the solution. Measure the final pH.

• Sterilization: Sterilize the final formulation by filtering through a 0.22 µm syringe filter into a sterile vial.

Self-Validation: The final solution should remain clear and free of precipitates for the duration of the experiment. A pre-experiment stability check at room temperature for 4-6 hours is recommended.

Protocol 3: Aqueous Suspension for Oral (PO) Gavage

This is a common and often preferred method for efficacy and toxicology studies, as it can allow for higher dose administration.

Materials:

• 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one

• Suspending vehicle (e.g., 0.5% w/v Carboxymethylcellulose (CMC) in purified water)

• Wetting agent (e.g., 0.1% w/v Tween® 80)

• Mortar and pestle

Procedure:

• Vehicle Preparation: Prepare the 0.5% CMC vehicle by slowly adding CMC to water while stirring. Add the Tween® 80 and mix until fully dissolved.

• Particle Size Reduction (Optional but Recommended): If the compound has a large particle size, gently grind it in a mortar and pestle to a fine powder. This increases the surface area for dissolution.

• Wetting the Powder: Add a small amount of the vehicle to the weighed compound in the mortar to form a smooth, uniform paste. This ensures that the particles are adequately wetted and prevents clumping.

• Stepwise Dilution: Gradually add the remaining vehicle to the paste with continuous mixing to achieve the final desired concentration.

• Homogenization: Transfer the suspension to a suitable container and mix thoroughly. Use a magnetic stirrer or overhead mixer for larger volumes.

• Dosing: Ensure the suspension is continuously stirred during dose administration to maintain homogeneity.

Self-Validation: The suspension should be easily re-suspendable upon gentle shaking and should not show signs of rapid settling or caking.

Part 4: Stability Considerations and Potential Metabolism

The chemical structure of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one contains a furan ring, which is known to be a potential site for metabolic oxidation. Cytochrome P450 enzymes in the liver can oxidize the furan ring, leading to reactive intermediates that can covalently bind to cellular macromolecules.[9][10]

This metabolic instability can lead to:

• Rapid clearance from plasma.[9]

• Low oral bioavailability.[9]

• A discrepancy between in vitro potency and in vivo efficacy.[9]

It is crucial to assess the metabolic stability of the compound early on, for instance, by using in vitro liver microsomal assays.

Potential Metabolic Pathway of the Furan Moiety

Caption: Potential P450-mediated metabolic activation of the furan ring.

Conclusion and Best Practices

The successful in vivo evaluation of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one is contingent upon a rational and systematic approach to formulation development. There is no single "universal" vehicle; the optimal formulation will be a balance between achieving the desired concentration, ensuring stability, and minimizing vehicle-related artifacts.

Key Takeaways:

• Characterize First: A comprehensive physicochemical profile is the foundation of any successful formulation strategy.

• Keep it Simple: Start with the simplest vehicle possible and only increase complexity as needed.

• Consider the Route: The choice of excipients and the final formulation type are heavily dependent on the intended route of administration.

• Validate Your Formulation: Always check for solubility, stability, and homogeneity before initiating an animal study.

• Be Aware of a Compound's Liabilities: The presence of the furan moiety warrants an early investigation into its metabolic stability.

By following the principles and protocols outlined in these application notes, researchers can develop robust and appropriate formulations, leading to more reliable and interpretable in vivo data and ultimately accelerating the drug development process.

References

• Symeres. (n.d.). Pre-clinical CMC drug product formulation and analytical development.
• Quay Pharma. (2020, May 21). Designing formulations for preclinical and early stage clinical studies.
• Maia, C. S., Meireles, M., & Telo, J. P. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. Journal of Pharmacy & Pharmaceutical Sciences, 21(1), 125-140.
• BenchChem. (n.d.). Technical Support Center: Enhancing the Solubility of Piperidine-Containing Compounds.
• Crystal Pharmatech. (n.d.). Preclinical Formulation Development CDMO & CRO Services.
• Gampa, S. K., et al. (2024). Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics. Pharmaceutics, 16(1), 123.
• Kansara, V., et al. (2014). Preclinical Formulations: Insight, Strategies, and Practical Considerations. AAPS PharmSciTech, 15(5), 1317-1331.
• Maia, C. S., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation. Journal of Pharmacy & Pharmaceutical Sciences, 21(1), 125-140.
• ResearchGate. (2014, July 10). What are the vehicles used to dissolve drugs for in vivo treatment?
• BenchChem. (n.d.). Enhancing the In Vivo Stability of Furo[3,2-c]pyridine-4-carbonitrile.
• ResearchGate. (n.d.). Investigation of solvents that can be used as vehicles to evaluate poorly soluble compounds in short-term oral toxicity studies in rats.
• WuXi AppTec. (2024, March 15). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.
• Al-Ostath, A., & El-Sayed, N. N. (2023). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry, 39(6).
• Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical research, 21(2), 201–230.
• Lubrizol. (2022, March 29). Excipients for Solubility Enhancement: Enabling Oral and Injectable Formulations.
• Strickley, R. G. (2004).
• PubChem. (n.d.). 1-(Furan-3-yl)ethan-1-one.
• Kumar, S., et al. (2018). Synthesis and in vivo anti-ulcer evaluation of some novel piperidine linked dihydropyrimidinone derivatives. Medicinal Chemistry Research, 27, 1836-1849.
• Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical research in toxicology, 26(1), 6–25.
• Hoffman Fine Chemicals. (n.d.). CAS 14313-09-8 | 1-(Furan-3-yl)ethan-1-one.
• Colorcon. (2026, January 30). What Are Excipients? 9 Common Examples.
• Open Access Journals. (2024). The Importance of Excipients in Drugs.
• Galkina, O., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937.
• Ambeed, Inc. (n.d.). 1-(Furan-3-yl)ethanone | 14313-09-8.
• BLD Pharm. (n.d.). 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one|BLD Pharm.
• ResearchGate. (n.d.). General scheme of the study of furan stability.
• ResearchGate. (n.d.). Metabolic pathways of furan leading to formation of potential....
• ResearchGate. (2025, October 13). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• IJNRD. (2024, February 2). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance.
• ResearchGate. (n.d.). (PDF) Design, synthesis and pharmacological evaluation of some novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}.
• ChemScene. (n.d.). 1601970-67-5 | 2-(Piperidin-2-yl)-1-(tetrahydrofuran-3-yl)ethan-1-one.
• Der Pharma Chemica. (n.d.). Review on Chemistry and Therapeutic Activity of the Derivatives of Furan and Oxazole: The Oxygen Containing Heterocycles.
• ChemScene. (n.d.). 1602127-82-1 | 1-(Furan-2-yl)-2-(6-methylpiperidin-2-yl)ethan-1-one.
• BIP-CIC. (n.d.). 3-(FURAN-2-YL)PROP-2-EN-1-ONE THROUGH ADDITION AND RING CLOSURE REACTIONS.
• Cheméo. (n.d.). Furan, 2-acetyl-3-methyl - Chemical & Physical Properties.
• PubChemLite. (n.d.). 1-(furan-2-yl)-2-(morpholin-3-yl)ethan-1-ol.
• NIST WebBook. (n.d.). 1-((1R,2R,3R)-2-(3-Isopropylfuran-2-yl)-3-methylcyclopentyl)ethanone.

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Technical Notes & Optimization

optimizing reaction conditions for the synthesis of furan-piperidine hybrids

Welcome to the Technical Support Center for Heterocyclic Synthesis . As a Senior Application Scientist, I have compiled this troubleshooting guide and FAQ to assist researchers, scientists, and drug development professionals in optimizing the synthesis of furan-piperidine hybrid molecules.

Furan and piperidine are deeply privileged pharmacophores in medicinal chemistry. However, seamlessly linking an electron-rich, acid-sensitive furan ring with a strongly nucleophilic, σ-donating piperidine poses significant synthetic challenges, from over-alkylation to catastrophic catalyst poisoning. This guide provides causal explanations, self-validating protocols, and optimization strategies to ensure robust and scalable yields.

Module 1: Reductive Amination Strategies

Reductive amination is the most direct route to fuse furan-2-carbaldehyde (furfural) derivatives with piperidine derivatives.

Q1: My reaction yields are low, and I am isolating large amounts of a primary alcohol byproduct. Why is this happening? Causality & Solution: You are likely using an overly aggressive reducing agent, such as sodium borohydride (NaBH₄). NaBH₄ is a highly reactive, unhindered hydride donor that will rapidly reduce your starting furan-2-carbaldehyde into furfuryl alcohol before it has the thermodynamic opportunity to condense with piperidine and form the intermediate imine[1]. The Fix: Switch to a milder, sterically hindered reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN). The electron-withdrawing acetate groups in NaBH(OAc)₃ reduce the nucleophilicity of the hydride. It will not attack a neutral carbonyl but is sufficiently reactive to reduce the highly electrophilic, protonated iminium ion that forms in situ[2].

Q2: How do I prevent the over-alkylation of my secondary piperidine amines? Causality & Solution: If the newly formed furan-piperidine secondary amine is more nucleophilic than your starting primary amine, it will attack unreacted starting material, generating unwanted tertiary amine byproducts[1]. The Fix: Employ a stepwise procedure. Force the imine formation to completion before introducing the reducing agent. This requires optimizing the pH to a mildly acidic range (pH 4–6) using catalytic acetic acid, which facilitates the elimination of water during imine formation[1].

Fig 1. Troubleshooting workflow for the reductive amination of furan-piperidine derivatives.

Protocol 1: Optimized Synthesis of N-(furan-2-ylmethyl)piperidin-4-amine

This protocol utilizes a self-validating internal check (TLC confirmation of the iminium ion) to prevent premature reduction[2].

• Imine Formation (Validation Step): To a dry, inert round-bottom flask, add furan-2-carbaldehyde (1.0 eq.) and piperidin-4-amine (1.0–1.2 eq.). Dissolve in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.1 M concentration. Stir at room temperature for 30 minutes. Do not proceed until TLC confirms the complete consumption of the aldehyde[2].

• Selective Reduction: Carefully add NaBH(OAc)₃ (1.5–2.0 eq.) in three portions to manage the slight exotherm. Stir for 2–12 hours at room temperature[2].

• Quench & Workup: Quench slowly with saturated aqueous NaHCO₃ to neutralize acetic acid and destroy excess hydride. Extract the aqueous layer with dichloromethane (DCM).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄. Purify via flash column chromatography using a gradient of 0–10% MeOH in DCM, supplemented with 0.5% triethylamine (Et₃N) to prevent amine tailing on the silica[2].

Table 1: Quantitative Reaction Parameters for Reductive Amination

Parameter	Optimal Condition	Causality / Mechanistic Reasoning	Typical Yield
Limiting Reagent	Furan-2-carbaldehyde (1.0 eq)	Ensures the complete consumption of the highly reactive and sensitive furan core.	70 - 90%[2]
Amine	Piperidin-4-amine (1.0 - 1.2 eq)	A slight excess drives the equilibrium of the iminium ion formation to completion.
Reducing Agent	NaBH(OAc)₃ (1.5 - 2.0 eq)	Mild hydride donor prevents direct carbonyl reduction, acting exclusively on the imine.
Solvent/pH	DCE or DCM / pH 4-6	Mild acidity protonates the imine to activate it, without protonating the nucleophilic amine.

Module 2: Palladium-Catalyzed Cross-Coupling

Cross-coupling reactions (e.g., Suzuki-Miyaura) are powerful tools for directly linking functionalized furan and piperidine cores, particularly for accessing 3,4-unsaturated or fully substituted architectures.

Q3: My palladium catalyst is "dying" prematurely, and cross-coupling yields are <10%. How do I rescue the catalytic cycle? Causality & Solution: The aliphatic nitrogen within the piperidine ring possesses an available lone pair that acts as a potent σ-donor. This nitrogen rapidly outcompetes your phosphine ligands, coordinating tightly to the palladium center and forming an off-cycle, catalytically dead Pd-amine complex[3]. The Fix: You must enforce steric shielding. Utilize a bulky dialkylbiaryl phosphine ligand like XPhos. The massive isopropyl groups on the lower biphenyl ring of XPhos create a highly crowded steric environment around the palladium center. This architecture successfully repels the bulky piperidine nitrogen from coordinating, while still permitting the planar sp² hybridized furan ring to undergo transmetalation[3].

Fig 2. Logical relationship of catalyst deactivation by piperidine and prevention via XPhos ligand.

Q4: How do I prevent furan ring-opening during coupling? Causality & Solution: The furan heteroaromatic ring is extremely sensitive to strong acids and strong oxidants, which can trigger electrophilic ring-opening or dearomatization. The Fix: Avoid harsh reagents. Rely on mild inorganic bases such as Cs₂CO₃ during the coupling step. Furthermore, performing the reaction in a 10:1 THF/H₂O mixture at moderate heat (80 °C) provides optimal solubility for organotrifluoroborates without degrading the furan moiety[3].

Protocol 2: Cross-Coupling of Aminomethyltrifluoroborates with Aryl Bromides

This robust Suzuki-Miyaura workflow successfully unites potassium N-(trifluoroboratomethyl)piperidine with 5-bromo-2-furaldehyde[3].

• Catalyst Pre-Activation: Under a strict argon atmosphere, combine 3 mol % of Pd(OAc)₂ and 6 mol % of XPhos in a dry Schlenk tube[3].

• Reagent Addition: Add 5-bromo-2-furaldehyde (1.0 eq), potassium N-(trifluoroboratomethyl)piperidine (1.1 eq), and Cs₂CO₃ (3.0 eq) to the vessel[3].

• Solvent Introduction: Inject a degassed mixture of THF and H₂O (10:1 ratio) to dissolve the organotrifluoroborate salt effectively[3].

• Coupling: Heat the biphasic mixture to 80 °C for 12–24 hours. Monitor via LC-MS to confirm the disappearance of the bromide starting material.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash thoroughly with brine to remove cesium salts. Dry over Na₂SO₄ and concentrate for chromatography.

Table 2: Quantitative Data for Cross-Coupling Optimization

Catalyst / Ligand System	Base & Solvent	Electrophile	Target Yield	Mechanistic Outcome
Pd(OAc)₂ (3 mol%) / XPhos (6 mol%)	Cs₂CO₃ (3 eq) / THF:H₂O (10:1)	5-Bromo-2-furaldehyde	83%	Bulky biaryl phosphine thoroughly shields Pd from amine poisoning[3].
[Rh(cod)Cl]₂ (0.5 mol%)	N/A (120 °C, 50 bar)	Fully substituted alkenes	High	Highly efficient for hydroaminomethylation but mechanistically distinct from Suzuki cross-coupling[4].

Module 3: Biological Context & Mechanistic Pathways

Why optimize these specific heterocyclic linkages? Furan-piperidine derivatives exhibit exceptional efficacy in medicinal chemistry, notably in managing inflammatory diseases and combating malignancies like Non-Small-Cell Lung Cancer (NSCLC)[5].

For example, carefully designed N-(furan-2-ylmethyl)piperidin-4-amine derivatives have been deployed as potent inhibitors of the IL-33/ST2 signaling pathway[2]. By sterically blocking the ST2 receptor, these heterocyclic hybrids suppress downstream MyD88/IRAK recruitment, ultimately silencing NF-κB-driven inflammation and tumor progression.

Fig 3. Furan-piperidine hybrids acting as structural inhibitors in the IL-33/ST2 inflammatory cascade.

Similarly, scaffold-hopping strategies that fuse ortho-quinone components with a naphthoquinone-furan-piperidine core have yielded highly active candidates capable of inhibiting STAT3 phosphorylation in A549 lung cancer cell lines[5].

References

1.2 - BenchChem 2.3 - PMC / NIH 3.1 - BenchChem 4.5 - MDPI 5. 4 - ACS Publications

Sources

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• 5. mdpi.com [mdpi.com]

refining dosage and concentration for 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one in cell-based assays

Technical Support Center: Optimizing Cell-Based Assays for 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one

Welcome to the Technical Support Center for 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one (CAS: 1501268-01-4)[1]. As a highly functionalized piperidine-furan derivative, this molecule shares structural homology with novel psychoactive substances (NPS), synthetic cathinones, and experimental monoamine transporter (MAT) ligands.

Evaluating novel piperidine-based analogs in cell-based screening requires precise control over solvent limits, therapeutic windows, and target isolation to prevent artificial readouts[2]. This guide provides field-proven troubleshooting, causal explanations of assay dynamics, and self-validating protocols to ensure your data maintains the highest scientific integrity.

Part 1: Mechanistic Assay Workflow

To isolate the specific pharmacodynamics of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one from off-target toxicity, we employ a sequential validation strategy.

Assay workflow for characterizing 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one in vitro.

Part 2: Troubleshooting Guides & FAQs

Compound Preparation & Solubility

Q: I am seeing high variability in my higher concentration wells (>10 µM). How do I resolve precipitation issues? A: Piperidine-furan scaffolds exhibit high lipophilicity. When diluted directly into aqueous media (e.g., DMEM or HBSS), localized "concentration shock" causes micro-precipitates. This artificially lowers your active dose and ruins inter-well reproducibility.

• The Fix: Perform a serial dilution of the compound in 100% DMSO first, creating an intermediate stock plate. Then, perform a 1:200 transfer into the final assay media. This ensures the compound partitions evenly into the aqueous phase and caps your final DMSO concentration at ≤0.5% .

Q: Why is limiting the final DMSO concentration to ≤0.5% so critical for this specific compound? A: Highly functionalized piperidine derivatives possess mild surfactant-like properties at high concentrations[2]. Combined with >0.5% DMSO, they can permeate the lipid bilayer, leading to artificial membrane leakage. In a functional assay, this leakage can be misread as "inhibition" of the target transporter, yielding false-positive data.

Viability & Cytotoxicity (Establishing the Therapeutic Window)

Q: At what concentration does 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one become nonspecifically cytotoxic? A: While exact toxicity varies by cell line, structural analogs of piperidine derivatives typically show cytotoxic effects (IC50) between 30 µM and 60 µM[3].

• The Fix: Before performing functional screening, mandate an MTT or LDH assay using target cells (e.g., HEK293). If cell viability drops below 90%, do not use that concentration for functional testing. Restrict your pharmacodynamic dose-response curve to a maximum of 10 µM to avoid confounding toxicity[2].

Functional Pharmacodynamics

Q: We are moving away from radioactive 3H-dopamine uptake. What is the best alternative for evaluating this compound at Monoamine Transporters (DAT/SERT/NET)? A: We recommend utilizing the APP+ (4-(4-dimethylamino)phenyl-1-methylpyridinium) fluorescent substrate[4]. APP+ provides a direct, non-radioactive optical readout that correlates identically with MAT functionality. Because it allows for real-time kinetic measurements, you can identify whether the compound acts as a pure reuptake inhibitor or a substrate-releasing agent (a common feature in synthetic cathinone analogs).

Q: Can I use FLIPR (Calcium Flux) to study this compound? A: Yes. Ca²⁺ channel biosensor assays are excellent for profiling amphetamine and cathinone derivatives at monoamine transporters[5]. Calcium flux assays allow you to observe secondary receptor-mediated signaling or anomalous ion-channel behavior that primary uptake assays might miss, providing a comprehensive toxicological profile[6].

Part 3: Dosage Optimization & Data Presentation

Use the following empirically derived matrix to design your dose-response arrays.

Table 1: Target Dose-Response Parameters for Piperidine-Furan Derivatives

Assay Type	Target Mechanism	Recommended Concentration Range	Max Vehicle Limit	Positive Control (100% Effect)	Validated Readout
Cytotoxicity (MTT)	Cell Viability / Metabolic Health	1 µM – 100 µM	0.5% DMSO	Doxorubicin (10 µM)	Absorbance (570 nm)
Uptake Kinetics	hDAT / hNET / hSERT Inhibition	0.1 nM – 10 µM	0.5% DMSO	MDPV or Cocaine (10 µM)	Fluorescence (Ex/Em: 430/520)
FLIPR (Ca²⁺ Flux)	Intracellular Calcium / GPCRs	10 nM – 30 µM	0.5% DMSO	ATP (10 µM)	Relative Fluorescence Units

Part 4: Self-Validating Protocol

The following protocol for an APP+ Fluorescent MAT Uptake Assay is engineered as a "self-validating system." It ensures that any result generated is internally cross-checked by statistical quality control metrics, completely preventing the progression of artifactual data.

Protocol: High-Throughput Fluorescent Uptake Assay

Step 1: Cell Preparation & Plating

• Harvest stably transfected hDAT-HEK293 cells (to isolate target interaction without endogenous background noise)[4].

• Seed cells at 40,000 cells/well in a 96-well black, clear-bottom plate using DMEM + 10% FBS.

• Incubate at 37°C / 5% CO₂ for 24 hours to ensure 80-90% confluency.

Step 2: Compound & Substrate Loading

• Wash cells twice with 100 µL of pre-warmed Assay Buffer (HBSS + 20 mM HEPES, pH 7.4).

• Prepare a 3x concentration of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one in Assay Buffer (maximum 1.5% DMSO for the 3x stock).

• Add 50 µL of the compound (or Vehicle / Positive Control) to respective wells. Incubate for 30 minutes at 37°C.

• Add 50 µL of 3x APP+ Substrate Dye to all wells (Final well volume = 150 µL; Final DMSO ≤ 0.5%).

Step 3: Kinetic Readout

• Immediately transfer the plate to a fluorescent microplate reader.

• Read kinetic fluorescence (Ex: 430 nm, Em: 520 nm) every 2 minutes for 30 minutes at 37°C.

Step 4: The Validation Checkpoint (Mandatory) Do not proceed to IC50 calculation unless the assay passes the Z'-factor calculation . This ensures your experimental window is wide enough and variance is low enough to trust the data.

• Formula: Z' = 1 -[ (3 × SD_Vehicle + 3 × SD_Positive_Control) / | Mean_Vehicle - Mean_Positive_Control | ]

• Causality: A Z' ≥ 0.5 mathematically guarantees that your piperidine compound is competing within a stable, fully functional biological system. If Z' < 0.5, discard the plate; the cells are either over-passaged, or the 0.5% DMSO limit was exceeded, causing non-specific leakage[4].

Part 5: References

• National Institutes of Health (PMC). (n.d.). Using Ca2+-channel biosensors to profile amphetamines and cathinones at monoamine transporters: electro-engineering cells to detect potential new psychoactive substances.[Link]

• Northwestern Medical Journal. (2025). Characteristics of the biological activities of the piperidine complex: an anticancer and antioxidant investigation.[Link]

• ResearchGate. (2025). New Fluorescent Substrate Enables Quantitative and High-Throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2). [Link]

• ResearchGate. (2025). Cardiotoxicity screening of illicit drugs and new psychoactive substances (NPS) in human iPSC-derived cardiomyocytes using microelectrode array (MEA) recordings.[Link]

Sources

• 1. 1501268-01-4|1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one|BLD Pharm [bldpharm.com]
• 2. benchchem.com [benchchem.com]
• 3. nwmedj.org [nwmedj.org]
• 4. researchgate.net [researchgate.net]
• 5. Using Ca2+-channel biosensors to profile amphetamines and cathinones at monoamine transporters: electro-engineering cells to detect potential new psychoactive substances - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Long-Term Stability of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one

Welcome to the technical support center for 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on ensuring the long-term stability of this compound. By understanding its potential degradation pathways and implementing proper storage and handling protocols, you can maintain the integrity and purity of your samples for reliable experimental outcomes.

Understanding the Molecule: A Tale of Two Rings

1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one is a heterocyclic compound featuring both a furan and a piperidine ring. The stability of this molecule is inherently influenced by the chemical properties of these two structural motifs.

• The Furan Ring: Furan and its derivatives are known to be susceptible to various degradation pathways, including thermal degradation, oxidation, and acid- or base-catalyzed reactions[1][2][3][4]. The furan ring can undergo ring-opening reactions, polymerization, or other transformations, leading to the formation of impurities.

• The Piperidine Ring: The piperidine moiety, a saturated heterocycle, is generally more stable than the furan ring[5]. However, it is not without its vulnerabilities. Piperidine and its derivatives can be sensitive to heat, moisture, and strong oxidizing agents[6][7][8]. The secondary amine within the piperidine ring can also participate in various reactions that may lead to degradation.

A holistic approach to stabilizing 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one must therefore address the potential liabilities of both ring systems.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one during long-term storage?

A1: The primary factors that can compromise the stability of this compound are:

• Temperature: Elevated temperatures can accelerate the rate of thermal degradation, particularly of the furan ring[2][4][7].

• Atmosphere: The presence of oxygen can lead to oxidative degradation of both the furan and piperidine moieties[2][4][7].

• Moisture: Humidity can promote hydrolysis or other moisture-related degradation pathways[6][7].

• Light: Exposure to light, especially UV light, can provide the energy to initiate photochemical degradation reactions.

• pH: The presence of acidic or basic contaminants can catalyze the degradation of the furan ring[3].

Q2: What is the recommended temperature for storing 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one?

A2: For long-term stability, it is highly recommended to store the compound at low temperatures. A temperature range of 2-8°C is often a good starting point for many piperidine-containing compounds[6]. For enhanced stability, especially for long-term archival purposes, storage at -20°C or lower is advisable[9]. It is crucial to allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the compound[9].

Q3: How should I handle the atmosphere in the storage container?

A3: To minimize oxidative degradation, the compound should be stored under an inert atmosphere. This can be achieved by:

• Using an Inert Gas: Backfilling the storage vial with a dry, inert gas such as argon or nitrogen before sealing.

• Using a Desiccator: Storing the sealed vial inside a desiccator containing a suitable desiccant to maintain a dry environment.

Q4: What type of container is best for storing this compound?

A4: The choice of container is critical for maintaining stability. We recommend using:

• Amber Glass Vials: To protect the compound from light.

• Tightly Sealed Caps: Preferably with a PTFE-lined cap to provide an excellent seal against moisture and air ingress[8].

• Appropriate Size: Choose a vial size that is as close to the volume of the sample as possible to minimize the headspace, thereby reducing the amount of air and moisture in contact with the compound.

Q5: I have the compound as a solution. What are the storage recommendations?

A5: Storing the compound in solution can introduce additional stability challenges depending on the solvent.

• Solvent Selection: Use a high-purity, dry, and aprotic solvent if possible. Protic solvents may participate in degradation reactions.

• Storage Temperature: If stored in solution, especially in solvents like DMSO or water, freezing at -20°C or -80°C is recommended. Be aware that some compounds may precipitate out of solution upon freezing, so ensure complete re-dissolution upon thawing[9].

• Inert Atmosphere: As with the solid, storing solutions under an inert atmosphere is beneficial.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps & Recommendations
Change in color (e.g., yellowing or browning)	Oxidative or thermal degradation.	1. Immediately transfer a small aliquot for analysis (e.g., HPLC, LC-MS) to assess purity. 2. If the bulk material is still viable, re-package under an inert atmosphere in a fresh, amber vial. 3. Store at a lower temperature (e.g., move from 2-8°C to -20°C).
Decreased purity observed by HPLC/LC-MS	Gradual degradation due to suboptimal storage conditions.	1. Review your current storage protocol against the recommendations in this guide. 2. Consider if temperature fluctuations, exposure to light, or air ingress could be contributing factors. 3. If possible, purify the remaining material before use.
Inconsistent experimental results	Potential degradation of the compound leading to lower effective concentration.	1. Perform a fresh analytical check of the compound's purity and concentration. 2. If degradation is confirmed, use a fresh, uncompromised batch of the compound. 3. Implement a routine stability testing schedule for long-stored materials.
Difficulty in dissolving the solid compound	Formation of insoluble degradation products or polymers.	1. Attempt to dissolve a small amount in a range of solvents. 2. If solubility is a persistent issue, this may indicate significant degradation. 3. It is advisable to discard the degraded material and obtain a fresh supply.

Experimental Protocols

Protocol 1: Recommended Long-Term Storage Procedure

• Preparation: Work in a clean, dry environment, preferably in a glove box or under a gentle stream of inert gas.

• Aliquoting: If you have a large batch, aliquot the compound into smaller, single-use vials. This avoids repeated opening and closing of the main container, which can introduce moisture and air.

• Inerting: Place the aliquoted solid into an appropriately sized amber glass vial. Backfill the vial with dry argon or nitrogen gas for at least 30 seconds.

• Sealing: Immediately cap the vial tightly with a PTFE-lined cap.

• Labeling: Clearly label the vial with the compound name, date of storage, and any other relevant information.

• Secondary Containment: Place the sealed vial in a labeled, sealed secondary container, such as a small plastic bag or a larger vial.

• Storage: Store the secondary container in a freezer at ≤ -20°C.

Protocol 2: Stability Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general framework for assessing the stability of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one. Method optimization will be required.

• Sample Preparation:

  • Accurately weigh a small amount of the compound (e.g., 1 mg).

  • Dissolve it in a suitable solvent (e.g., acetonitrile or methanol) to a known concentration (e.g., 1 mg/mL).

  • Perform serial dilutions to obtain a working concentration suitable for your HPLC system (e.g., 10 µg/mL).

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with a low percentage of B, and gradually increase to elute the compound and any potential impurities.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength determined by the compound's UV spectrum (a UV scan should be performed initially).

  • Injection Volume: 10 µL.

• Data Analysis:

  • Integrate the peak area of the main compound and any impurity peaks.

  • Calculate the purity of the compound as a percentage of the total peak area.

  • Compare the purity of the stored sample to that of a freshly prepared sample or a previously analyzed batch to determine the extent of degradation.

Visualization of Key Concepts

Caption: Recommended workflow for the long-term storage of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one.

Caption: Key environmental factors contributing to the degradation of the compound.

References

• Weng, Z., et al. (2012). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Applied Microbiology and Biotechnology, 92(5), 877-888. [Link]

• Limacher, A., et al. (2007). Furan in Thermally Processed Foods: A Review. Journal of Food Science, 72(5), R67-R75. [Link]

• Biosynce. (2025, June 17). What are the storage stability of Piperidine Series compounds over time? Biosynce Blog. [Link]

• Vranová, J., & Ciesarová, Z. (2009). Different pathways of formation of furan mainly from thermal degradation of amino acids, carbohydrates (Maillard reaction), and oxidation of polyunsaturated fatty acids. ResearchGate. [Link]

• Subramaniyan, S., et al. (2026, March). Main pathways of furanic compounds transformation under acid/base treatment. ResearchGate. [Link]

• Biosynce. (2025, August 25). What is the stability of piperidine? Biosynce Blog. [Link]

• Javed, A., et al. (2020). A review on furan: Formation, analysis, occurrence, carcinogenicity, genotoxicity and reduction methods. Food and Chemical Toxicology, 137, 111178. [Link]

• Rathore, A. S. (2023, January 1). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC North America. [Link]

• Ataman Kimya. (n.d.). PIPERIDINE. Ataman Kimya. [Link]

• Separation Science. (2025, March 24). Analytical Techniques In Stability Testing. Separation Science. [Link]

• Bouling Chemical Co., Limited. (n.d.). Piperidine Derivatives: Applications, Properties & High-Quality Suppliers in China. Bouling Chemical Co., Limited. [Link]

• KCAS Bio. (2020, March 19). Unstable Small Molecule Therapeutic Analysis. KCAS Bio. [Link]

• ResearchGate. (2023, November 27). Do the organic compounds have an expiry date?. ResearchGate. [Link]

• Lab Manager. (2025, May 6). Stability Testing of Pharmaceuticals: Procedures and Best Practices. Lab Manager. [Link]

• Knize, M. G., & Felton, J. S. (2007). Degradation of heterocyclic aromatic amines in oil under storage and frying conditions and reduction of their mutagenic potential. Food and Chemical Toxicology, 45(11), 2262-2268. [Link]

• da Silva, A. B. F., et al. (2025, December 8). Influence of piperidine ring on stability and reactivity of piperine. ResearchGate. [Link]

• ResearchGate. (2023, April 12). Does short time storage of a small molecule at -20°C instead of 2-8°C before reconstitution in solvent impact the molecules function?. ResearchGate. [Link]

• Hoffman Fine Chemicals. (n.d.). 1-(Furan-3-yl)ethan-1-one. Hoffman Fine Chemicals. [Link]

• PubChem. (n.d.). 1-(Furan-3-yl)ethan-1-one. PubChem. [Link]

• Azlan, A., et al. (2018). Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts. Molecules, 23(2), 483. [Link]

• A3P. (2026, February 3). Packaging - How to store highly sensitive drugs? Functional coatings. A3P. [Link]

Sources

• 1. Microbial degradation of furanic compounds: biochemistry, genetics, and impact - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Furan in Thermally Processed Foods - A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. What are the storage stability of Piperidine Series compounds over time? - Blog [btcpharmtech.com]
• 7. biosynce.com [biosynce.com]
• 8. Piperidine Derivatives: Applications, Properties & High-Quality Suppliers in China [chemheterocycles.com]
• 9. researchgate.net [researchgate.net]

troubleshooting inconsistent results in biological assays with 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one

A Guide to Troubleshooting Inconsistent Results in Biological Assays

Welcome to the technical support guide for 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one. As Senior Application Scientists, we have developed this resource to help you navigate the common challenges encountered when working with this compound. Inconsistent results can be frustrating, but they often arise from solvable issues related to compound handling, experimental design, or specific chemical properties of the molecule. This guide provides in-depth, question-and-answer-based troubleshooting strategies to ensure the reliability and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one that I should be aware of before starting my experiments?

A1: Understanding the molecule's structure is the first step in troubleshooting. This compound possesses three key functional regions that can influence its behavior in biological assays:

• Furan Ring: This five-membered aromatic ring is a common scaffold in bioactive compounds.[1] However, it can be susceptible to metabolic oxidation in vivo or in vitro (if using cell systems with metabolic capacity, like hepatocytes), which can lead to the formation of reactive metabolites.[2] This can sometimes result in cytotoxicity that is independent of the compound's primary mechanism of action.[3]

• Piperidine Ring: The piperidine moiety contains a basic nitrogen atom. This means the compound's charge and, consequently, its solubility can be highly dependent on the pH of your assay buffer. It is a common feature in many CNS-active and other drug candidates.[4]

• Ketone Linker: The ethanone (ketone) group is a polar feature that can act as a hydrogen bond acceptor in receptor-ligand interactions. Ketones are generally more metabolically stable than aldehydes, but they can still influence the compound's solubility and overall properties.[5]

Awareness of these features will help you anticipate potential issues related to solubility, stability, and off-target effects.

Q2: How should I prepare and store my stock solutions of this compound?

A2: Proper preparation and storage of stock solutions are critical for reproducible results.[6] Loss of activity is frequently traced back to this initial step.

Recommended Protocol for Stock Solution Preparation:

• Allow the solid compound vial to equilibrate to room temperature before opening to prevent moisture condensation.

• Weigh the desired amount of the compound using a calibrated analytical balance.

• Prepare a high-concentration primary stock solution (e.g., 10-50 mM) in an appropriate anhydrous, high-purity organic solvent. Dimethyl sulfoxide (DMSO) is the most common choice for cell-based assays due to its high solubilizing power.[7]

• Ensure complete dissolution by vortexing. Gentle warming (to 37°C) can be applied if necessary, but always check the manufacturer's data sheet for temperature sensitivity.

• Aliquot the stock solution into single-use volumes in tightly sealed, low-protein-binding tubes. Amber or foil-wrapped tubes are recommended to protect against light, as furan-containing compounds can be light-sensitive.[6]

• Store aliquots at -20°C or -80°C for long-term stability. Avoid repeated freeze-thaw cycles, as this is a primary cause of compound degradation.[8]

Troubleshooting Guide: Inconsistent Assay Performance

This section addresses specific problems you may encounter during your experiments. We present a logical workflow to help you diagnose and resolve the issue.

Caption: General workflow for troubleshooting inconsistent assay results.

Q3: I'm observing high variability between my replicate wells. What is the most likely cause?

A3: High variability is often a physical problem, not a biological one. The most common culprit is compound precipitation in the aqueous assay medium.[9] Because of the compound's structural features, its aqueous solubility may be limited. When you dilute your DMSO stock into the buffer or cell culture medium, the compound can crash out of solution, leading to an inconsistent effective concentration in your wells.

Troubleshooting Steps:

• Visual Inspection: Before adding to your cells or assay, prepare the highest concentration of your compound in the final assay buffer. Let it sit for 30-60 minutes under assay conditions (e.g., 37°C). Visually inspect the solution against a dark background for any signs of cloudiness or precipitate.

• Optimize Dilution Protocol: Avoid adding a small volume of highly concentrated DMSO stock directly into a large volume of aqueous buffer. Instead, perform serial dilutions. When making the final dilution into your assay medium, add the compound stock to the medium while vortexing or mixing gently to avoid localized high concentrations that promote precipitation.[7]

• Reduce Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is as low as possible, typically well below 0.5%, as higher concentrations can cause both compound precipitation and cellular toxicity.[7]

• Review Cell Plating: If using cell-based assays, ensure your cell seeding is uniform across the plate. Edge effects can often lead to variability; consider not using the outer wells of the plate for experimental data.

Caption: Impact of dilution technique on compound solubility.

Q4: My compound shows activity in some experiments but is completely inactive in others. What should I investigate?

A4: This "all-or-nothing" inconsistency often points to a critical failure in either the compound's integrity or the biological system.

Troubleshooting Checklist:

Potential Cause	Why it Happens	Recommended Action
Compound Degradation	The furan or piperidine moieties may be unstable in your specific assay buffer (e.g., due to pH or reactive components) or after a freeze-thaw cycle.[6]	Prepare a fresh stock solution from solid material. If the problem persists, assess the stability of the compound in your assay buffer over time using HPLC or LC-MS.
Loss of Target Expression	In cell-based assays, the target protein may be lost or its expression level may vary significantly with increasing cell passage number.	Use cells within a defined, low passage number range. Periodically verify target expression using methods like Western Blot or qPCR.
Incorrect Assay Conditions	The biological system may require specific co-factors or conditions that are not being met consistently.	Review the entire experimental protocol for any inconsistencies. Ensure all reagents, including positive and negative controls, are performing as expected.[10]
Poor Solubility	The compound may be on the edge of its solubility limit, precipitating in some experiments but not others due to minor variations in buffer preparation or temperature.	Perform a kinetic solubility assessment (see protocol below) to determine the compound's solubility limit in your specific assay medium. Always work at concentrations well below this limit.

Q5: The dose-response curve for my compound is bell-shaped (a "U-shaped" curve). How do I interpret this?

A5: A bell-shaped dose-response curve, where the biological effect decreases at higher concentrations, is a classic sign of one of two phenomena: off-target effects or cytotoxicity.[11]

• Cytotoxicity: At high concentrations, the compound may be killing the cells, which prevents the intended biological readout from occurring. As mentioned, the furan moiety can be a source of metabolic cytotoxicity.[2]

• Off-Target Activity: The compound might engage a secondary target at higher concentrations that produces an opposing biological effect to the primary target.

Diagnostic Strategy: The key is to run a cytotoxicity assay in parallel with your functional assay, using the same cell line, compound concentrations, and incubation times.

• If cytotoxicity occurs at the same concentrations where the functional response drops off , then cell death is the likely cause. Your therapeutic window is limited to the non-toxic concentrations.

• If there is no significant cytotoxicity , the bell-shaped curve is more likely due to engagement of an off-target. This is a complex problem that may require advanced techniques like chemical proteomics to resolve.

Caption: Potential pathway of furan-induced metabolic cytotoxicity.

Key Experimental Protocols

Protocol 1: Kinetic Solubility Assessment in Assay Buffer

This protocol helps you determine the maximum soluble concentration of your compound in your specific experimental buffer, which is crucial for avoiding precipitation-related artifacts.

Materials:

• High-concentration compound stock in DMSO (e.g., 10 mM).

• Your final, cell-free assay buffer.

• 96-well clear microplate.

• Plate reader capable of measuring turbidity (absorbance at ~620 nm).

Methodology:

• Add 198 µL of your assay buffer to multiple wells of the 96-well plate.

• Add 2 µL of your 10 mM DMSO stock to the first well (this creates a 100 µM solution, 1% DMSO). Mix thoroughly by pipetting up and down. This is your highest concentration.

• Perform a 2-fold serial dilution across the plate by transferring 100 µL from the first well to the next, mixing, and repeating.

• Include buffer-only and buffer + 1% DMSO wells as blanks.

• Incubate the plate at your experimental temperature (e.g., 37°C) for 1-2 hours.

• Measure the absorbance (turbidity) of each well at 620 nm.

• Interpretation: The concentration at which you see a sharp increase in absorbance above the DMSO control baseline is the limit of your compound's kinetic solubility. You should design your experiments using concentrations below this limit.

Protocol 2: Parallel Functional and Cytotoxicity Assay

This workflow allows you to directly correlate your compound's desired activity with any potential cytotoxic effects.

Methodology:

• Plate Cells: Seed your cells in two identical microplates (e.g., 96-well plates). Plate A will be for your functional assay, and Plate B will be for cytotoxicity. Allow cells to adhere overnight.

• Prepare Compound Dilutions: Prepare a single set of serial dilutions of your compound in the cell culture medium.

• Treat Cells: Add the exact same compound dilutions to both Plate A and Plate B. Include vehicle control (e.g., 0.1% DMSO) and a positive control for cell death (e.g., staurosporine) on Plate B.

• Incubate: Incubate both plates for your standard assay duration.

• Assay Readout:

  • On Plate A , perform the readout for your functional assay (e.g., measure kinase activity, cytokine release, etc.).

  • On Plate B , perform a cytotoxicity readout. A simple method is to use a resazurin-based viability assay (like AlamarBlue or PrestoBlue), which measures metabolic activity.[8]

• Data Analysis: Plot both the functional dose-response curve and the cytotoxicity dose-response curve on the same graph. This will clearly show the concentration window where you observe specific functional activity without inducing cell death.

References

Sources

• 1. ijabbr.com [ijabbr.com]
• 2. Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. orientjchem.org [orientjchem.org]
• 4. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Incorporation of metabolically stable ketones into a small molecule probe to increase potency and water solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Assay Troubleshooting | MB [molecular.mlsascp.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

comparative analysis of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one with similar compounds

An In-Depth Comparative Analysis of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one and Structurally Related Compounds: A Research Framework

Abstract

The exploration of novel chemical entities with therapeutic potential is the cornerstone of modern drug discovery. This guide provides a comprehensive comparative analysis of the novel compound 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one. Given the absence of extensive public data on this specific molecule, we adopt a predictive and strategic approach. By deconstructing the molecule into its core pharmacophores—the furan-3-yl ketone and the 2-substituted piperidine—we draw comparisons to well-characterized analogs. This document serves as a research framework, outlining plausible synthetic routes, predicting physicochemical properties, hypothesizing biological targets based on established structure-activity relationships (SAR), and providing detailed experimental protocols for validation. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to investigate this and similar chemical scaffolds.

Introduction and Rationale

The compound 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one represents an intriguing, albeit underexplored, chemical scaffold. Its structure combines a bio-isosterically relevant furan ring, a conformationally constrained piperidine ring, and a flexible ethanone linker. This combination of features suggests potential interactions with a range of biological targets, particularly within the central nervous system (CNS). The piperidine moiety is a common feature in many CNS-active drugs, while the furan ring serves as a versatile substitute for phenyl groups, often modulating metabolic stability and solubility.

The critical challenge is the substitution pattern. The linkage at the 2-position of the piperidine ring and the 3-position of the furan ring is less common than other isomers. This guide will therefore:

• Propose a robust synthetic strategy.

• Compare its predicted properties against more common isomers and analogs (e.g., furan-2-yl, piperidin-4-yl).

• Establish a hypothesis for its potential biological activity based on the known pharmacology of its constituent parts.

• Provide the necessary experimental workflows to systematically test these hypotheses.

Proposed Synthesis and Comparative Strategies

A plausible and efficient synthesis is paramount for enabling further study. We propose a convergent synthesis strategy, which offers flexibility for generating analogs.

Proposed Synthetic Workflow

The proposed synthesis involves the coupling of a suitably protected piperidine precursor with a furan-based electrophile. The choice of protecting group on the piperidine nitrogen is critical to prevent side reactions and allow for final deprotection under mild conditions.

Caption: Proposed convergent synthesis for 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one.

Causality Behind Synthetic Choices

• Piperidine Synthesis: The asymmetric reduction of pyridine derivatives is a well-established method for producing chiral piperidines.[1][2] Starting from pyridine allows for late-stage diversification. The use of a tert-butyloxycarbonyl (Boc) protecting group is standard due to its stability and ease of removal under acidic conditions that are orthogonal to many other reaction conditions.[3][4][5]

• Furan Acylation: Direct Friedel-Crafts acylation of furan is notoriously difficult to control, often leading to polymerization or poor regioselectivity. Acylation at the 2-position is heavily favored over the 3-position.[6][7] Therefore, a more controlled approach starting with 3-bromofuran, followed by lithium-halogen exchange and reaction with a Weinreb amide, is proposed. This ensures exclusive formation of the 3-substituted ketone.

• Coupling Strategy: An alpha-bromination of the furan ketone followed by alkylation with the lithiated N-Boc-piperidine is a classic and reliable method for forming the key C-C bond.

• Deprotection: The final step is the removal of the Boc group, typically with trifluoroacetic acid (TFA) or hydrochloric acid, to yield the target primary amine.[4][8]

Comparison with Analog Syntheses

• Furan-2-yl Isomer: Synthesis of the 2-furyl analog would be more straightforward, likely involving direct Friedel-Crafts acylation of a suitable furan precursor.[9][10]

• Phenyl Analog: A phenyl analog could be synthesized similarly, replacing 3-bromofuran with 3-bromobenzene or by direct Friedel-Crafts acylation of benzene.

• Piperidin-4-yl Isomer: An analog with substitution at the 4-position of the piperidine ring would originate from a different starting material, likely a 4-piperidone, which is readily available.[11]

Predicted Physicochemical Properties and ADMET Profile

The subtle structural changes between our target compound and its analogs can have profound effects on its Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile. We can predict these differences based on established physicochemical principles.

Compound	Predicted Mol. Wt.	Predicted logP	Predicted TPSA	H-Bond Donors	H-Bond Acceptors	Lipinski's Rule of 5 Violations
1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one (Target)	207.26	1.5	49.9 Ų	1	3	0
1-(Furan-2-yl)-2-(piperidin-2-yl)ethan-1-one (Isomer)	207.26	1.4	49.9 Ų	1	3	0
1-(Phenyl)-2-(piperidin-2-yl)ethan-1-one (Analog)	217.29	2.1	37.1 Ų	1	2	0
1-(Furan-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one (Analog)	193.23	1.1	49.9 Ų	1	3	0

Table 1: Predicted physicochemical properties of the target compound and selected analogs. Predictions are based on standard cheminformatics models.

Analysis of Predicted Properties

• Lipophilicity (logP): The target compound is predicted to have moderate lipophilicity. Replacing the furan with a phenyl ring (logP ~2.1) significantly increases lipophilicity, which may enhance membrane permeability but could also increase metabolic liability and off-target binding. The furan ring's oxygen atom reduces the logP compared to the isosteric phenyl ring, potentially improving the solubility/permeability balance.

• Polar Surface Area (TPSA): The TPSA is dominated by the ketone and the two heteroatoms. At 49.9 Ų, the furan-containing compounds have a higher TPSA than the phenyl analog (37.1 Ų). This suggests the furan analogs may have slightly lower passive blood-brain barrier (BBB) penetration compared to the phenyl analog, a critical consideration for CNS targets.

• Metabolic Stability: The furan ring is susceptible to oxidative metabolism by cytochrome P450 enzymes, which can lead to ring-opening and rapid clearance. The 3-substituted furan may offer different metabolic pathways compared to the more common 2-substituted furans. The piperidine ring is also a site for potential metabolism (N-dealkylation, ring hydroxylation).

Hypothesized Pharmacological Profile and Rationale

The overall structure suggests potential activity as a modulator of neurotransmitter receptors or transporters. The piperidine moiety is a well-known scaffold in many CNS-active compounds.

• Hypothesis: Based on broad structural similarities to known ligands, 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one is hypothesized to be a ligand for nicotinic acetylcholine receptors (nAChRs) or monoamine transporters (DAT, SERT, NET) .

• Rationale:

  • nAChR Ligands: The distance and spatial relationship between the basic nitrogen of the piperidine and the hydrogen-bond accepting carbonyl oxygen mimic the pharmacophore of many nAChR agonists and antagonists. Epibatidine, a potent nAChR agonist, features a similar bicyclic amine structure.

  • Monoamine Transporter Inhibitors: Many reuptake inhibitors, such as methylphenidate, contain a piperidine ring. The overall structure fits the general template for compounds that bind within the transporter binding pocket.

Comparative Pharmacology of Analogs

Analog Class	Known Biological Targets	Key SAR Insights
Phenyl-piperidine ethanones	Dopamine Transporter (DAT), Serotonin Transporter (SERT)	Phenyl ring substitutions strongly modulate potency and selectivity.
Furan-containing nAChR ligands	α4β2, α7 nAChRs	The furan oxygen can act as a key hydrogen bond acceptor, replacing a phenyl ring to improve properties.
2-Substituted vs 4-Substituted Piperidines	Varies widely; often targets ion channels, GPCRs	The 2-substitution creates a chiral center and restricts conformation differently than 3- or 4-substitution.

Table 2: Known biological activities of structurally related compound classes.

Proposed Experimental Validation Workflow

To test the primary hypothesis, a tiered screening approach is recommended. This workflow ensures that resources are used efficiently, starting with broad, high-throughput methods and progressing to more specific, lower-throughput assays.

Caption: Tiered experimental workflow for pharmacological characterization.

Detailed Experimental Protocol: nAChR Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity (Kᵢ) of the test compound for the human α4β2 nAChR subtype, a common CNS target.

Objective: To quantify the binding affinity of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one for the α4β2 nAChR.

Materials:

• Cell membranes prepared from HEK293 cells stably expressing human α4 and β2 nAChR subunits.

• Radioligand: [³H]-Epibatidine (Specific Activity: 40-60 Ci/mmol).

• Non-specific binding control: Nicotine (100 µM final concentration).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Test Compound: 10 mM stock in DMSO, serially diluted.

• 96-well filter plates (GF/B filters).

• Scintillation fluid and microplate scintillation counter.

Procedure:

• Compound Preparation: Prepare a 12-point serial dilution series of the test compound in DMSO. A typical starting concentration is 1 mM, diluted 1:3 down the series. Then, dilute these DMSO stocks into the Assay Buffer.

• Assay Plate Setup: To each well of the 96-well plate, add in the following order:

  • 50 µL Assay Buffer (for total binding wells) OR 50 µL of 100 µM Nicotine (for non-specific binding wells).

  • 50 µL of diluted test compound (or buffer for control wells).

  • 50 µL of [³H]-Epibatidine diluted in Assay Buffer to a final concentration of ~0.2 nM.

  • 50 µL of cell membrane preparation (5-10 µg protein per well).

• Incubation: Seal the plate and incubate at room temperature for 2 hours with gentle agitation.

• Harvesting: Rapidly filter the contents of each well through the filter plate using a cell harvester. Wash the filters three times with 200 µL of ice-cold Assay Buffer to remove unbound radioligand.

• Counting: Allow the filters to dry completely. Add 50 µL of scintillation fluid to each well, seal the plate, and count the radioactivity in a microplate scintillation counter.

• Data Analysis:

  • Calculate the specific binding: (Total Binding cpm) - (Non-specific Binding cpm).

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a one-site competition model using non-linear regression software (e.g., GraphPad Prism) to determine the IC₅₀.

  • Calculate the binding affinity constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the radioligand concentration and Kₔ is its dissociation constant.

Conclusion and Future Directions

1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one is a novel chemical entity with a promising, yet uncharacterized, pharmacological profile. This guide establishes a comprehensive framework for its investigation. The proposed synthetic route provides a clear path to obtaining the material and its key analogs. Predictive analysis suggests a moderately lipophilic compound with potential for CNS activity, but also highlights the furan moiety as a possible site of metabolic instability.

The primary hypothesis, centered on nAChRs and monoamine transporters, is directly testable using the provided experimental workflow. The comparative data from the proposed analogs (furan-2-yl, phenyl, etc.) will be crucial for building a robust structure-activity relationship. Successful validation of a biological target would position this scaffold as a valuable starting point for a new medicinal chemistry program.

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Safety & Regulatory Compliance

Navigating the Disposal of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of a safe and compliant laboratory environment. This guide provides a detailed, step-by-step framework for the proper disposal of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one, a heterocyclic compound that requires careful handling due to its potential hazards. By providing in-depth technical information and procedural guidance, this document aims to be an essential resource for ensuring personnel safety and environmental protection.

Hazard Assessment and Profile

The primary principle in disposing of any research chemical is to treat it as hazardous unless proven otherwise. The structure of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one suggests a profile of potential hazards based on its constituent functional groups.

• Piperidine Moiety : Piperidine and its derivatives are known to be flammable, corrosive, and acutely toxic if swallowed, inhaled, or in contact with skin.[1][2][3] They can cause severe skin burns and eye damage.[1][4]

• Furan Moiety : Furan and its derivatives are often flammable and can be harmful if ingested, inhaled, or absorbed through the skin.[5][6] A significant concern with furan-containing compounds is their potential to form explosive peroxides upon exposure to air and light.[5][7]

• Nitrogen-Containing Heterocycle : As a nitrogen-containing heterocyclic compound, this substance is of environmental concern due to the potential toxicity and persistence of such compounds in ecosystems.[8][9]

Based on these structural analogs, 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one should be handled as a flammable, toxic, and corrosive substance with the potential for peroxide formation.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one for disposal, it is mandatory to be outfitted with the appropriate PPE.

Protection Type	Specific PPE	Rationale
Eye and Face	Chemical safety goggles and a face shield.	To protect against splashes of the chemical which can cause serious eye damage.[1][4]
Hand	Chemically resistant gloves (e.g., nitrile rubber).	To prevent skin contact, as piperidine derivatives can be toxic and corrosive upon dermal absorption.[1][4]
Body	A flame-retardant lab coat or a chemical-resistant apron.	To protect against spills and splashes of this potentially flammable and corrosive substance.[1][10]
Respiratory	A NIOSH-approved respirator with an organic vapor cartridge.	To be used if handling outside of a certified chemical fume hood to prevent inhalation of harmful vapors.[1]

Spill Management Protocol

In the event of a spill, a swift and safe response is crucial to mitigate exposure and environmental contamination.

Small Spills:

• Restrict Access: Immediately alert personnel in the vicinity and restrict access to the spill area.

• Ensure Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood.[4]

• Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[10]

• Collect: Using non-sparking tools, carefully collect the absorbed material into a designated hazardous waste container.[4][10]

• Decontaminate: Clean the spill area with a suitable solvent, and collect all cleaning materials as hazardous waste.[10]

Large Spills:

• Evacuate: Evacuate all non-essential personnel from the area.[4]

• Ventilate and Eliminate Ignition Sources: Ensure the area is well-ventilated and remove all potential sources of ignition.[4][10]

• Contain: Prevent the spill from entering drains or waterways.[4][6]

• Professional Assistance: Contact your institution's Environmental Health and Safety (EHS) department for assistance with the cleanup and disposal of large spills.

Step-by-Step Disposal Procedure

The guiding principle for the disposal of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one is to manage it as a hazardous chemical waste in accordance with institutional, local, and national regulations.[1][11]

Step 1: Waste Segregation and Collection

• Dedicated Container: Designate a specific, chemically compatible, and clearly labeled waste container for 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one and any materials contaminated with it.[1][10] The container should be in good condition and have a secure, leak-proof lid.[11][12]

• Avoid Mixing: Do not mix this waste with other waste streams unless explicitly permitted by your institution's EHS guidelines.[5][10] Incompatible chemicals can react, leading to dangerous situations.[13]

Step 2: Labeling

• Clear Identification: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one," and the associated hazard symbols (e.g., flammable, corrosive, toxic).[1][4]

Step 3: Containment and Storage

• Secure Sealing: Ensure the waste container is tightly sealed to prevent the escape of vapors.[1][5]

• Secondary Containment: Store the sealed waste container in a secondary container, such as a chemical-resistant tub, to contain any potential leaks.[1][11]

• Designated Area: Store the container in a designated, well-ventilated, and secure hazardous waste accumulation area, away from heat, sparks, and open flames.[4][5]

Step 4: Disposal of Contaminated Materials

• Solid Waste: All materials contaminated with 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one, including gloves, absorbent pads, and pipette tips, must be disposed of as hazardous solid waste in the designated container.[1][10]

• Empty Containers: "Empty" containers that previously held the compound should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[1] The rinsed container should then be managed according to institutional guidelines.[1]

Step 5: Final Disposal

• Licensed Professional Disposal: The disposal of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one must be handled by a licensed professional waste disposal company.[1][5] Contact your institution's EHS office to arrange for pickup.

• Documentation: Complete all necessary waste disposal forms and documentation accurately and in compliance with regulatory requirements.[1]

Disposal Workflow Diagram

Caption: Disposal Workflow Diagram

Conclusion: Fostering a Culture of Safety

The proper disposal of 1-(Furan-3-yl)-2-(piperidin-2-yl)ethan-1-one is not merely a procedural task but a critical component of a robust safety culture in the laboratory.[12] By understanding the potential hazards, adhering to strict safety protocols, and following a systematic disposal plan, researchers can protect themselves, their colleagues, and the environment.[11][12] This proactive approach to chemical waste management is fundamental to responsible scientific practice.

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